5-[[(3-Chloro-2-fluorophenyl)methyl]thio]-7-[[(1R)-2-hydroxy-1-methylethyl]amino]thiazolo[4,5-d]pyrimidin-2(3H)-one
Overview
Description
AZ10397767 is a potent CXCR2 antagonist (IC50 = 1 nM). AZ10397767 significantly reduced the numbers of infiltrating neutrophils into both in vitro and in vivo tumor models, which was associated with slower growing tumors. AZ10397767 increased 17-AAG-induced apoptosis and necrosis and decreased NF-kappaB activity/CXCL8 expression in 17-AAG-treated PC3 cells.
Scientific Research Applications
CXCR2 Antagonist
AZ10397767 is a potent CXCR2 antagonist with an IC50 of 1 nM . The CXCR2 receptor is a key player in the inflammatory response, and its antagonism can have therapeutic implications in diseases where inflammation plays a crucial role.
Cancer Research
AZ10397767 has been shown to attenuate oxaliplatin-induced NF-κB activation, increase oxaliplatin cytotoxicity, and potentiate oxaliplatin-induced apoptosis in androgen-independent prostate cancer (AIPC) cells . This suggests its potential use in enhancing the efficacy of chemotherapy in cancer treatment.
Neutrophil Recruitment Inhibition
The compound significantly inhibits neutrophil recruitment into tumors, which then adversely affects tumor growth in vitro and in vivo . This could be a promising strategy for slowing down tumor growth.
Chemotherapy Potentiation
AZ10397767 has been found to increase the cytotoxicity of oxaliplatin, a chemotherapy drug . This suggests that it could be used to potentiate the effects of chemotherapy, making it more effective at lower doses.
NF-κB Pathway Modulation
The compound attenuates the oxaliplatin-induced NF-κB transcriptional activity . The NF-κB pathway plays a crucial role in inflammation and cancer, suggesting that AZ10397767 could be used to modulate this pathway for therapeutic purposes.
Orally Bioavailable
AZ10397767 is orally bioavailable , which makes it a convenient option for administration in preclinical and potentially clinical settings.
Mechanism of Action
Target of Action
AZ10397767, also known as 5-[[(3-Chloro-2-fluorophenyl)methyl]thio]-7-[[(1R)-2-hydroxy-1-methylethyl]amino]thiazolo[4,5-d]pyrimidin-2(3H)-one, is a potent antagonist of the CXCR2 receptor . The CXCR2 receptor is a chemokine receptor primarily expressed on leukocytes, endothelial cells, and cancer cells .
Mode of Action
AZ10397767 interacts with the CXCR2 receptor, effectively blocking its activity. This interaction attenuates the activation of the NF-κB transcriptional activity, which is often induced by chemotherapeutic agents like oxaliplatin .
Biochemical Pathways
The primary biochemical pathway affected by AZ10397767 is the CXCL8-CXCR2 signaling pathway . By inhibiting the CXCR2 receptor, AZ10397767 disrupts this pathway, leading to a decrease in NF-κB activity and CXCL8 expression . This disruption can enhance the cytotoxicity of certain chemotherapeutic agents and potentiate apoptosis in androgen-independent prostate cancer (AIPC) cells .
Pharmacokinetics
AZ10397767 is orally bioavailable . .
Result of Action
The inhibition of the CXCR2 receptor by AZ10397767 leads to a decrease in the number of neutrophils infiltrating into tumors in both in vitro and in vivo models . This results in delayed tumor growth . Additionally, AZ10397767 has been shown to increase the cytotoxicity of oxaliplatin and potentiate oxaliplatin-induced apoptosis in AIPC cells .
Action Environment
The efficacy and stability of AZ10397767 can be influenced by various environmental factors. For instance, the presence of other chemotherapeutic agents can enhance the compound’s cytotoxic effects . .
properties
IUPAC Name |
5-[(3-chloro-2-fluorophenyl)methylsulfanyl]-7-[[(2R)-1-hydroxypropan-2-yl]amino]-3H-[1,3]thiazolo[4,5-d]pyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClFN4O2S2/c1-7(5-22)18-12-11-13(21-15(23)25-11)20-14(19-12)24-6-8-3-2-4-9(16)10(8)17/h2-4,7,22H,5-6H2,1H3,(H2,18,19,20,21,23)/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHTUORKUWBDRBX-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)NC1=NC(=NC2=C1SC(=O)N2)SCC3=C(C(=CC=C3)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CO)NC1=NC(=NC2=C1SC(=O)N2)SCC3=C(C(=CC=C3)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClFN4O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[[(3-Chloro-2-fluorophenyl)methyl]thio]-7-[[(1R)-2-hydroxy-1-methylethyl]amino]thiazolo[4,5-d]pyrimidin-2(3H)-one |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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